2,3-Dichloro-4,5-difluorobenzoic acid

• CAS RN: 112062-61-0
• Molecular Formula: C7H2Cl2F2O2
• Molecular Weight: 226.99 g/mol
• IUPAC Name: 2,3-dichloro-4,5-difluorobenzoic acid
• InChI: InChI=1S/C7H2Cl2F2O2/c8-4-2(7(12)13)1-3(10)6(11)5(4)9/h1H,(H,12,13)
• InChI Key: LPDOHCZLFZKSLU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)Cl)Cl)C(=O)O

Description

2,3-Dichloro-4,5-difluorobenzoic acid is a useful research compound. Its molecular formula is C7H2Cl2F2O2 and its molecular weight is 226.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2,3-dichloro-4,5-difluorobenzamide (0.5 g) and 18N-sulfuric acid (2.5 ml) was stirred at 125° to 135° C. for 9 hours, and then poured into ice water. After standing overnight, the resulting precipitate was collected by filtration and recrystallized from hexane-benzene to give the title compound (0.3 g) as colorless prisms.

Synthesis routes and methods II

Procedure details